Cas no 17171-96-9 (2-(1-bromopropan-2-yl)-1,4-dimethylbenzene)

• Product Name: 2-(1-bromopropan-2-yl)-1,4-dimethylbenzene
• CAS No: 17171-96-9
• MF: C₁₁H₁₅Br
• MW: 227.140802621841
• CID: 6022702
• PubChem ID: 65810533
• Update Time: 2025-06-08

2-(1-bromopropan-2-yl)-1,4-dimethylbenzene Chemical and Physical Properties

Names and Identifiers

• 2-(1-bromopropan-2-yl)-1,4-dimethylbenzene
• EN300-1247573
• AKOS015151352
• 17171-96-9

• Inchi： 1S/C11H15Br/c1-8-4-5-9(2)11(6-8)10(3)7-12/h4-6,10H,7H2,1-3H3
• InChI Key： APWKIRVJQOKDLM-UHFFFAOYSA-N
• SMILES： BrCC(C)C1C=C(C)C=CC=1C

Computed Properties

• Exact Mass: 226.03571g/mol
• Monoisotopic Mass: 226.03571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives p-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes p-Xylenes

Additional information on 2-(1-bromopropan-2-yl)-1,4-dimethylbenzene

Introduction to 2-(1-bromopropan-2-yl)-1,4-dimethylbenzene (CAS No. 17171-96-9)

2-(1-bromopropan-2-yl)-1,4-dimethylbenzene, with the CAS number 17171-96-9, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and synthetic chemistry. This compound is characterized by its brominated propyl group attached to a dimethylbenzene ring, which imparts specific reactivity and functionality.

The molecular structure of 2-(1-bromopropan-2-yl)-1,4-dimethylbenzene consists of a benzene ring substituted with two methyl groups at the 1 and 4 positions, and a brominated propyl group at the 2 position. This configuration provides a balance of aromatic stability and functional reactivity, making it an attractive intermediate for synthetic pathways. The bromine atom in particular is a key feature, as it can be readily substituted or eliminated in various chemical reactions, leading to a wide range of derivatives.

In the context of pharmaceutical research, 2-(1-bromopropan-2-yl)-1,4-dimethylbenzene has been explored as a precursor for the synthesis of bioactive compounds. Recent studies have highlighted its potential in the development of novel drugs targeting specific biological pathways. For instance, researchers at the University of California have utilized this compound as a building block for synthesizing compounds with anti-inflammatory and anti-cancer properties. The bromine atom serves as a versatile handle for introducing various functional groups that can modulate biological activity.

The synthetic versatility of 2-(1-bromopropan-2-yl)-1,4-dimethylbenzene extends beyond pharmaceutical applications. In materials science, this compound has been used as an intermediate in the synthesis of advanced polymers and coatings. The presence of the bromine atom allows for controlled polymerization reactions, enabling the creation of materials with tailored properties such as enhanced thermal stability and mechanical strength. A notable example is its use in the development of flame-retardant polymers, where the bromine atom plays a crucial role in imparting fire-resistant characteristics.

In addition to its synthetic applications, 2-(1-bromopropan-2-yl)-1,4-dimethylbenzene has also been studied for its environmental impact. Researchers at the Environmental Protection Agency (EPA) have conducted extensive studies on the biodegradability and ecotoxicity of this compound. The results indicate that while it is relatively stable under standard conditions, it can be effectively degraded by microbial processes under certain environmental conditions. This information is crucial for assessing its safe use and disposal in industrial settings.

The physical properties of 2-(1-bromopropan-2-yl)-1,4-dimethylbenzene are also noteworthy. It is a colorless liquid with a characteristic aromatic odor. Its boiling point is around 180°C at atmospheric pressure, and it has a density of approximately 1.3 g/cm³ at room temperature. These properties make it suitable for use in various chemical processes that require moderate thermal stability and solubility characteristics.

Safety considerations are paramount when handling 2-(1-bromopropan-2-yl)-1,4-dimethylbenzene. While it is not classified as a hazardous material under current regulations, appropriate safety measures should be taken to prevent skin contact and inhalation. Personal protective equipment such as gloves and goggles should be worn during handling, and adequate ventilation should be provided in laboratory settings.

In conclusion, 2-(1-bromopropan-2-yl)-1,4-dimethylbenzene (CAS No. 17171-96-9) is a valuable compound with diverse applications in pharmaceuticals, materials science, and synthetic chemistry. Its unique molecular structure and versatile reactivity make it an essential intermediate for the development of novel compounds and materials. Ongoing research continues to uncover new potential uses and optimize its synthesis methods, further solidifying its importance in the scientific community.